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Compound of Interest

Compound Name:
Cyclotrisiloxane, 2,4,6-trimethyl-

2,4,6-triphenyl-

Cat. No.: B1294220 Get Quote

An In-depth Technical Guide to 2,4,6-Trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane

Introduction
1,3,5-Trimethyl-1,3,5-triphenylcyclotrisiloxane, systematically named 2,4,6-trimethyl-2,4,6-

triphenyl-1,3,5,2,4,6-trioxatrisilinane according to IUPAC nomenclature, is a key organosilicon

compound.[1] It is a cyclic siloxane that serves as a critical monomer for the synthesis of

specialized silicone polymers.[2] Composed of a six-membered ring alternating silicon and

oxygen atoms, each silicon atom is substituted with one methyl and one phenyl group. This

structure exists as a mixture of cis and trans isomers.[1][3] The purity of this cyclosiloxane is

paramount as it directly influences the molecular weight, viscosity, and other critical properties

of the resulting polymers.[2] This guide provides a comprehensive overview of its chemical

properties, synthesis, polymerization, and analysis for researchers, scientists, and

professionals in material science and drug development.

Chemical and Physical Properties
The physical and chemical properties of 2,4,6-trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-

trioxatrisilinane are summarized in the table below. The compound's appearance can vary from

a transparent liquid to a white powder, which may depend on the specific isomeric ratio and

purity.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1294220?utm_src=pdf-interest
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.zldm.ru/jour/article/view/1448?locale=en_US
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7767751.htm
https://www.zldm.ru/jour/article/view/1448?locale=en_US
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://kanbei.lookchem.com/products/Cas-546-45-2-1-3-5-TRIMETHYL-1-3-5-TRIPHENYLCYCLOTRISILOXANE-29226572.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name
2,4,6-trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-

trioxatrisilinane[1]

CAS Number 546-45-2[1][3][5]

Molecular Formula C₂₁H₂₄O₃Si₃[1][5]

Molecular Weight 408.67 g/mol [1][5]

Appearance Transparent liquid or White powder[1][4]

Density 1.102 g/mL at 20 °C[1][3]

Boiling Point
160-190 °C at 5 mmHg; 402.3 °C at 760

mmHg[1]

Flash Point 163.2 °C[1]

Purity 95%+ to 99% available commercially[1][4][6]

Topological Polar Surface Area 27.7 Å²[1]

Heavy Atom Count 27[1]

Rotatable Bond Count 3[1]

Hydrogen Bond Acceptor Count 3[1]

Synthesis and Experimental Protocols
General Synthesis Protocol
The industrial production of 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane is typically achieved

through the thermocatalytic decomposition of methylphenylsiloxanes.

Objective: To synthesize 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane from

methylphenylsiloxane precursors.

Materials:

Methylphenylsiloxane oligomers or polymers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7767751.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3424575
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3424575
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3424575
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://kanbei.lookchem.com/products/Cas-546-45-2-1-3-5-TRIMETHYL-1-3-5-TRIPHENYLCYCLOTRISILOXANE-29226572.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7767751.htm
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://kanbei.lookchem.com/products/Cas-546-45-2-1-3-5-TRIMETHYL-1-3-5-TRIPHENYLCYCLOTRISILOXANE-29226572.html
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.alfa-chemistry.com/product/1-3-5-triphenyltrimethylcyclotrisiloxane-cas-546-45-2-706.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst: Lithium hydroxide (LiOH) or lithium silanolate

Inert solvent (e.g., Toluene)

Apparatus for heating under vacuum

Procedure:

A mixture of methylphenylsiloxanes is charged into a reaction vessel.

A catalytic amount of lithium hydroxide or lithium silanolate is added.

The mixture is heated under an inert atmosphere, leading to the depolymerization and

rearrangement of the siloxane bonds.

The cyclic trimer (1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane) is formed along with other

cyclic and linear siloxanes.

The reaction equilibrium is shifted towards the desired product by continuously removing the

volatile cyclosiloxanes via distillation.

The crude product is then purified by vacuum rectification to isolate the high-purity trimer

from other cyclics like 1,3,5,7-tetramethyl-1,3,5,7-tetraphenylcyclotetrasiloxane and linear

siloxane impurities.[2]
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Synthesis Workflow
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Synthesis and Purification Workflow.

Key Reactions and Applications
The primary application of 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane is as a monomer in

ring-opening polymerization to produce high-molecular-weight methylphenylsiloxane polymers.

[2]

Ring-Opening Polymerization (ROP)
This process allows for the precise synthesis of polysiloxanes with controlled molecular weights

and properties.
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Objective: To synthesize linear poly(methylphenyl)siloxane via ROP.

Materials:

1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane monomer

Initiator (e.g., water, silanols)

Catalyst (e.g., organocatalysts like 1,3-trimethylene-2-n-propylguanidine (TMnPG))[7]

End-capping agent (e.g., organochlorosilanes)[7]

Anhydrous solvent (e.g., THF)[7]

Procedure:

The monomer is dissolved in an anhydrous solvent under an inert atmosphere.

An initiator, such as water or a silanol, is introduced to the solution.

The catalyst is added to initiate the ring-opening of the cyclotrisiloxane.

The polymerization proceeds in a controlled or living manner, allowing the siloxane chain to

grow.

The reaction is terminated at a specific time to achieve the desired molecular weight.

An end-capping agent is added to quench the active chain ends, stabilizing the resulting

polymer.[7]
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Workflow for Ring-Opening Polymerization.

The resulting methylphenylsiloxane polymers are valued for their thermal stability, resistance to

oxidation, and unique optical properties, making them suitable for applications as high-

performance rubbers and fluids.[2]
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Applications Hierarchy
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Relationship of Monomer to Final Applications.

Analytical Methodologies
Purity Analysis via Gas Chromatography-Mass
Spectrometry (GC-MS)
The properties of polymers derived from 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane are

highly dependent on the monomer's purity.[2] GC-MS is a powerful technique for identifying

and quantifying impurities in technical-grade material.

Objective: To analyze the purity of a 1,3,5-trimethyl-1,3,5-triphenylcyclotrisiloxane sample and

identify impurities.

Protocol:

Sample Preparation: A dilute solution of the cyclosiloxane sample is prepared in a suitable

solvent (e.g., hexane or toluene).

GC Separation: The sample is injected into a gas chromatograph equipped with a capillary

column suitable for separating siloxanes. The oven temperature is programmed to ramp up,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1294220?utm_src=pdf-body-img
https://www.zldm.ru/jour/article/view/1448?locale=en_US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


allowing for the separation of compounds based on their boiling points and column affinity.

MS Detection: As compounds elute from the GC column, they enter a mass spectrometer.

The molecules are ionized (typically by electron impact), and the resulting fragments are

separated by their mass-to-charge ratio.

Data Analysis: The resulting mass spectra are compared against spectral libraries (like the

NIST 11 library) and known fragmentation patterns of siloxanes to identify impurities.[2]

Common impurities include other cyclic siloxanes (like the tetramer D4), linear siloxanes,

and polycyclic compounds.[2] The peak areas in the chromatogram can be used to quantify

the relative amounts of the main component and its impurities.

Conclusion
2,4,6-trimethyl-2,4,6-triphenyl-1,3,5,2,4,6-trioxatrisilinane is a fundamental building block in

advanced silicone polymer chemistry. Its synthesis via thermocatalytic decomposition and

subsequent purification are critical steps that dictate its utility. The primary value of this

compound lies in its role as a monomer for producing high-performance methylphenylsiloxane

polymers through ring-opening polymerization. These polymers find use in applications

requiring high thermal stability and specific optical properties. The rigorous analytical control of

monomer purity, often using GC-MS, is essential to ensure the quality and performance of the

final polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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